N-(1-{[1-(2-ethoxyethyl)-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl]carbonyl}piperidin-4-yl)acetamide

• IUPAC Name: N-[1-[1-(2-ethoxyethyl)-2-oxo-3H-benzimidazole-5-carbonyl]piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H26N4O4/c1-3-27-11-10-23-17-5-4-14(12-16(17)21-19(23)26)18(25)22-8-6-15(7-9-22)20-13(2)24/h4-5,12,15H,3,6-11H2,1-2H3,(H,20,24)(H,21,26)
• InChI Key: RIDDGHFZWHGYIT-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)C(=O)N3CCC(CC3)NC(=O)C)NC1=O
• Molecular Formula: C19H26N4O4
• Molecular Weight: 374.4 g/mol

Description

The compound is part of a broader category of molecules that exhibit significant chemical and biological activity, potentially relevant in pharmaceutical and medicinal chemistry. These compounds often possess unique molecular structures that enable them to interact with biological targets, influencing biological processes in specific ways.

Synthesis Analysis

The synthesis of related compounds often involves complex chemical reactions, aiming to introduce specific functional groups that confer the desired biological activity. For instance, Shibuya et al. (2018) discuss the discovery and synthesis of a clinical candidate with enhanced aqueous solubility and oral absorption, achieved through the insertion of a piperazine unit (Shibuya et al., 2018). While this does not directly describe the synthesis of the specific compound , it provides insight into the type of synthetic strategies that may be employed for similar compounds.

Molecular Structure Analysis

The molecular structure of these compounds plays a crucial role in their biological activity. The structural features, such as the presence of a benzimidazole core, piperidine moiety, and specific substituents, are critical for the interaction with biological targets. Ismailova et al. (2014) discuss the molecular structure of a related compound, highlighting the importance of specific structural elements for its chemical behavior (Ismailova et al., 2014).

Scientific Research Applications

ACAT-1 Inhibition and Potential for Treating Diseases Involving ACAT-1 Overexpression

The compound K-604, a structurally similar acyl-coenzyme A:cholesterol O-acyltransferase (ACAT, also known as SOAT)-1 inhibitor, has shown potent inhibitory activity and selectivity for human ACAT-1 over ACAT-2. This suggests potential therapeutic applications in treating diseases involving ACAT-1 overexpression, such as cardiovascular diseases and certain types of cancer (K. Shibuya et al., 2018).

Antihistaminic Activity

Another study focused on the synthesis of 2-(4-substituted-1-piperazinyl)benzimidazoles, which demonstrated potent H1-antihistaminic activity, both in vitro and in vivo. This highlights the potential use of structurally related compounds as antihistaminic agents, possibly offering new therapeutic options for allergic reactions (R. Iemura et al., 1986).